11-Deoxyprostaglandin E1 4-hydroxyphenyl ester
11-Deoxyprostaglandin E1 4-hydroxyphenyl ester
Brand Name:
Vulcanchem
CAS No.:
114495-95-3
VCID:
VC20890090
InChI:
InChI=1S/C26H38O5/c1-2-3-6-9-21(27)14-12-20-13-19-25(29)24(20)10-7-4-5-8-11-26(30)31-23-17-15-22(28)16-18-23/h12,14-18,20-21,24,27-28H,2-11,13,19H2,1H3/b14-12+/t20-,21-,24+/m0/s1
SMILES:
CCCCCC(C=CC1CCC(=O)C1CCCCCCC(=O)OC2=CC=C(C=C2)O)O
Molecular Formula:
C26H38O5
Molecular Weight:
430.6 g/mol
11-Deoxyprostaglandin E1 4-hydroxyphenyl ester
CAS No.: 114495-95-3
Cat. No.: VC20890090
Molecular Formula: C26H38O5
Molecular Weight: 430.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114495-95-3 |
|---|---|
| Molecular Formula | C26H38O5 |
| Molecular Weight | 430.6 g/mol |
| IUPAC Name | (4-hydroxyphenyl) 7-[(1R,2R)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]heptanoate |
| Standard InChI | InChI=1S/C26H38O5/c1-2-3-6-9-21(27)14-12-20-13-19-25(29)24(20)10-7-4-5-8-11-26(30)31-23-17-15-22(28)16-18-23/h12,14-18,20-21,24,27-28H,2-11,13,19H2,1H3/b14-12+/t20-,21-,24+/m0/s1 |
| Standard InChI Key | CABYOFUKVRIDJY-VJHXMIFPSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1CCC(=O)[C@@H]1CCCCCCC(=O)OC2=CC=C(C=C2)O)O |
| SMILES | CCCCCC(C=CC1CCC(=O)C1CCCCCCC(=O)OC2=CC=C(C=C2)O)O |
| Canonical SMILES | CCCCCC(C=CC1CCC(=O)C1CCCCCCC(=O)OC2=CC=C(C=C2)O)O |
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